2-(3,4-Dichlorophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(3,4-dichlorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H7Cl2NO/c12-8-4-3-7(6-9(8)13)11-10(15)2-1-5-14-11/h1-6,15H
• InChI Key: FTNIXZBHRDNPGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC(=C(C=C2)Cl)Cl)O
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID40683038
• Molecular Weight: 240.08 g/mol
• CAS RN: 856966-47-7

Description

2-(3,4-Dichlorophenyl)-3-hydroxypyridine (95%) is an organic compound that has been studied for its potential applications in scientific research. It is a colorless solid with a molecular weight of 224.1 g/mol and a melting point of 141-142°C. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound found in many plants and animals. Its chemical formula is C8H7Cl2NO.

Mechanism of Action

The mechanism of action of 2-(3,4-dichlorophenyl)-3-hydroxypyridine is not fully understood. However, it is believed to interact with certain enzymes and proteins in the body, which can lead to changes in the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
2-(3,4-Dichlorophenyl)-3-hydroxypyridine has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters in the brain. It has also been shown to increase the levels of serotonin and dopamine in the brain, which can lead to improved mood and cognitive function. Additionally, it has been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

2-(3,4-Dichlorophenyl)-3-hydroxypyridine has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is readily available. Additionally, it is a stable compound that can be stored for long periods of time without significant degradation. However, there are some limitations to its use in lab experiments. It is a toxic compound, so it must be handled with care. Additionally, the reaction conditions required for its synthesis can be difficult to control.

Future Directions

There are a number of potential future directions for the use of 2-(3,4-Dichlorophenyl)-3-hydroxypyridine in scientific research. It may be possible to use it as a starting material in the synthesis of novel compounds. Additionally, it may be possible to use it in the synthesis of pharmaceuticals, pesticides, and other organic compounds. Furthermore, it may have potential applications in the treatment of neurological and psychiatric disorders. Finally, it may have potential applications in the treatment of cancer and other diseases.

Synthesis Methods

2-(3,4-Dichlorophenyl)-3-hydroxypyridine can be synthesized through a variety of methods. One of the most commonly used methods is a Friedel-Crafts alkylation reaction. In this reaction, a mixture of 2-(3,4-dichlorophenyl)-3-hydroxypyridine, aluminum chloride, and anhydrous ethanol is heated to reflux for several hours. The reaction yields a product that is 95% pure.

Scientific Research Applications

2-(3,4-Dichlorophenyl)-3-hydroxypyridine has been studied for its potential applications in scientific research. It has been used in the synthesis of novel compounds and as a reagent in organic synthesis. It has also been used in the synthesis of other heterocyclic compounds, such as quinolines and isoquinolines. Additionally, it has been used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.